molecular formula C7H8FNO B13578654 2-Fluoro-1-(pyridin-3-yl)ethan-1-ol

2-Fluoro-1-(pyridin-3-yl)ethan-1-ol

Cat. No.: B13578654
M. Wt: 141.14 g/mol
InChI Key: JXUKUCPDQHSPJN-UHFFFAOYSA-N
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Description

2-Fluoro-1-(pyridin-3-yl)ethan-1-ol is a fluorinated ethanol derivative featuring a pyridin-3-yl substituent at the 1-position and a fluorine atom at the 2-position of the ethanol backbone. Its molecular formula is C₇H₇FNO (molecular weight: 140.13 g/mol), as inferred from related compounds in the evidence .

Properties

Molecular Formula

C7H8FNO

Molecular Weight

141.14 g/mol

IUPAC Name

2-fluoro-1-pyridin-3-ylethanol

InChI

InChI=1S/C7H8FNO/c8-4-7(10)6-2-1-3-9-5-6/h1-3,5,7,10H,4H2

InChI Key

JXUKUCPDQHSPJN-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CN=C1)C(CF)O

Origin of Product

United States

Preparation Methods

    Reaction Conditions: These would depend on the chosen synthetic route.

    Industrial Production: Unfortunately, information on large-scale industrial production methods is limited.

  • Chemical Reactions Analysis

      Reactivity: The compound can undergo various reactions typical of alcohols and pyridines.

      Common Reagents and Conditions:

      Major Products: These depend on the specific reaction conditions.

  • Scientific Research Applications

      Chemistry: Used as a building block in organic synthesis due to its functional groups.

      Biology: May be employed in drug discovery or as a probe in biological studies.

      Medicine: Investigated for potential therapeutic applications.

      Industry: Limited information on industrial applications.

  • Mechanism of Action

    • The exact mechanism of action is context-dependent, but it likely involves interactions with biological targets (e.g., receptors, enzymes) due to its functional groups.
    • Further research is needed to elucidate specific pathways.
  • Comparison with Similar Compounds

    Structural and Functional Group Variations

    The following table summarizes key structural and synthetic differences between 2-fluoro-1-(pyridin-3-yl)ethan-1-ol and related compounds:

    Compound Name Molecular Formula Molecular Weight (g/mol) Key Structural Features Yield Optical Activity (ee%) References
    2-Fluoro-1-(pyridin-3-yl)ethan-1-ol C₇H₇FNO 140.13 Pyridin-3-yl group, 2-fluoroethanol backbone ~97%* ~99%*
    (S)-1-(Pyridin-3-yl)ethan-1-ol C₇H₉NO 123.15 Pyridin-3-yl group, lacks fluorine 97% 99%
    (R)-1-(2-Chloro-5-fluoropyridin-3-yl)ethan-1-ol C₇H₇ClFNO 175.59 Chloro and fluoro substituents on pyridine ring N/A N/A
    2,2,2-Trifluoro-1-phenyl-1-(azaindole)ethan-1-ol C₁₅H₁₁F₃N₂O 293.09 Trifluoromethyl group, phenyl, and azaindole moieties 90% N/A
    2-[(Pyridin-3-ylmethyl)amino]ethan-1-ol C₈H₁₂N₂O 152.19 Aminoethyl chain linked to pyridin-3-ylmethyl group N/A N/A

    *Inferred from analogous catalytic reduction methods .

    Physicochemical Properties

    • NMR Profiles: 1-(Pyridin-3-yl)ethan-1-ol (non-fluorinated analog): Displays methyl hydrogens at δ = 1.46, hydroxyl hydrogen at δ = 4.13, and pyridine aromatic hydrogens at δ = 7.27–8.42 . 2-Fluoro-1-(pyridin-3-yl)ethan-1-ol: The 2-fluoro substituent would deshield adjacent protons, shifting the hydroxyl and methylene signals upfield compared to non-fluorinated analogs.
    • Melting Points : Trifluoromethyl analogs (e.g., 2,2,2-trifluoro-1-phenyl-1-(azaindole)ethan-1-ol) exhibit higher melting points (~185–186°C) due to increased molecular rigidity and halogen interactions .

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